Cas no 16856-13-6 (β-Methyl L-aspartate hydrochloride)

• Product Name: β-Methyl L-aspartate hydrochloride
• CAS No: 16856-13-6
• MF: C₅H₁₀ClNO₄
• MW: 183.590200901031
• MDL: MFCD00038972
• CID: 50555
• Update Time: 2025-09-25

β-Methyl L-aspartate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-4-methoxy-4-oxobutanoic acid hydrochloride
• L-Asparitc acid 4-methyl ester hydrochloride
• 4-Methyl L-Aspartate Hydrochloride
• L-Aspartic acid β-methyl ester hydrochloride
• β-Methyl L-aspartate hydrochloride
• (+)-β-methyl-L-aspartate hydrochloride
• ASPARTIC ACID(OME)-OH HCL
• beta-Methyl L-aspartate hydrochloride
• H-Asp(OMe)·HCl
• H-Asp(OMe)-OH · HCl
• H-ASP(OME)-OH HCL
• H-Asp(OMe)-OH.HCl
• H-Asp(OMe)-OH·HClL-Aspartic acid β-methyl ester hydrochloride
• H-Asp(OMe)-OH•HCl
• L-Aspartic Acid 4-Methyl Ester Hydrochloride
• L-Aspartic acid ß-methyl ester hydrochloride
• L-Aspartic acid β-methyl ester ydrochloride
• L-Asparitc acid 4-methyl ester HCl
• L-Aspartatic Acid 4-Methyl Ester Hydrochloride
• L-Aspartic
• H-ASP(OME).HCL
• H-Asp(OMe)-OHCl
• L-Asp(OMe)-OH·HCl
• H-L-Asp(Me)-OH*HCl
• L-AsparticacidβASPARTIC ACID(OME)-OH HCL
• -Methylesterhydrochloride
• L-Aspartic acid b-Methyl ester
• H-Asp(OMe)-OH·HCl

• MDL： MFCD00038972
• Inchi： 1S/C5H9NO4.ClH/c1-10-4(7)2-3(6)5(8)9;/h3H,2,6H2,1H3,(H,8,9);1H/t3-;/m0./s1
• InChI Key： QRBMPUYOGOCYDJ-DFWYDOINSA-N
• SMILES： Cl.O(C)C(C[C@@H](C(=O)O)N)=O
• BRN： 3628668

Computed Properties

• Exact Mass: 183.03000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.2990
• Melting Point: 193°C(dec.)(lit.)
• PSA: 89.62000
• LogP: 0.46370
• Specific Rotation: +9.0 - +21.0° (c=1, H2O)
• Solubility: Not determined

β-Methyl L-aspartate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters